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Compound of Interest

Compound Name: Methyl 3-chloro-2-nitrobenzoate

Cat. No.: B1590537

An In-Depth Technical Guide to the Commercial Availability and Application of Methyl 3-
chloro-2-nitrobenzoate

For researchers, scientists, and professionals in drug development, understanding the
commercial landscape, synthesis, and application of key chemical intermediates is paramount.
Methyl 3-chloro-2-nitrobenzoate (CAS No. 42087-81-0) is one such building block, a versatile
organic compound whose strategic functionalization offers a gateway to complex molecular
architectures. This guide provides a detailed overview of its commercial availability,
physicochemical properties, plausible synthetic routes, and potential applications, with a focus
on the practical insights required for laboratory and industrial settings.

Commercial Availability and Sourcing

Methyl 3-chloro-2-nitrobenzoate is readily available from a range of chemical suppliers,
primarily catering to research and development quantities, with options for bulk and wholesale
orders.[1] The majority of suppliers are located in China and India, reflecting the global
distribution of fine chemical manufacturing.[2] When sourcing this compound, it is crucial for
researchers to consider purity levels, which are typically offered at 297% or higher, suitable for
most synthetic applications.

Table 1. Selected Commercial Suppliers of Methyl 3-chloro-2-nitrobenzoate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1590537?utm_src=pdf-interest
https://www.benchchem.com/product/b1590537?utm_src=pdf-body
https://www.benchchem.com/product/b1590537?utm_src=pdf-body
https://www.benchchem.com/product/b1590537?utm_src=pdf-body
https://www.benchchem.com/product/b1590537?utm_src=pdf-body
https://www.reformchem.com/products/methyl-3-chloro-2-nitrobenzoate.html
https://www.chemicalbook.com/Manufacturers/methyl-3-chloro-2-nitrobenzoate.htm
https://www.benchchem.com/product/b1590537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Supplier Name Noted Location(s) Typical Offerings
) ] ) Lists multiple suppliers for
ChemicalBook China, India, etc.[2] ]
comparison.[2]
Offers online ordering and
provides technical
BLD Pharm Global S
documentation like NMR and
HPLC data.[3]
Stocks and ships products for
o o research and development use
AK Scientific Inc. California, USA
only; does not sell to
individuals.[4]
Nantong Reform Petro- ] ) Provides wholesale and bulk
i Jiangsu, China[1] N
chemical Co., Ltd. guantities.[1]

_ Lists the compound with basic
Mosher Chemical - )
properties.[5]

Note: This table is not exhaustive and represents a snapshot of available suppliers. All products
are intended for research and development purposes and must be handled by qualified
personnel.[4]

Physicochemical and Safety Profile

Understanding the physical properties and safety requirements of a chemical is fundamental to
its proper handling and use in experimental design.

Table 2: Physicochemical Properties of Methyl 3-chloro-2-nitrobenzoate
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Property Value Source
CAS Number 42087-81-0 [1][3]
Molecular Formula CsHeCINOa4 [5]
Molecular Weight 215.59 g/mol

Likely a light yellow or white
. _ o Inferred from related
Appearance solid, typical for similar
. . compounds[6][7]
nitroaromatic compounds.

Melting Point 78-80°C [8]

Boiling Point 279 °C [8]

Safety and Handling

While a specific Safety Data Sheet (SDS) for Methyl 3-chloro-2-nitrobenzoate was not found
in the search results, data from closely related isomers like methyl 5-chloro-2-nitrobenzoate
and other nitroaromatics provide essential guidance.[9]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, protective gloves, and clothing to prevent skin exposure.[6][9]

e Handling: Use only in a well-ventilated area or outdoors.[9] Avoid breathing dust, fumes, or
vapors.[9] Wash hands and any exposed skin thoroughly after handling.[9]

o First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If irritation persists, seek medical attention.[9]

o Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[9]

o Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[9]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
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The product is chemically stable under standard ambient conditions.[8] To the best of current
knowledge, the chemical, physical, and toxicological properties have not been thoroughly
investigated, and the compound should be handled with care by qualified professionals.[8]

Synthesis and Reaction Mechanisms

The synthesis of Methyl 3-chloro-2-nitrobenzoate is not explicitly detailed in the provided
search results. However, based on fundamental organic chemistry principles and documented
syntheses of similar compounds, a primary and logical synthetic route involves the
esterification of its corresponding carboxylic acid.

Protocol: Acid-Catalyzed Esterification of 3-chloro-2-
hitrobenzoic acid

This well-established method reacts the carboxylic acid with methanol under acidic conditions,
typically using a strong acid like sulfuric acid as a catalyst. The reaction proceeds via a
nucleophilic acyl substitution mechanism.

Protonation: The catalytic acid protonates the carbonyl oxygen of 3-chloro-2-nitrobenzoic
acid, increasing the electrophilicity of the carbonyl carbon.

» Nucleophilic Attack: A molecule of methanol acts as a nucleophile, attacking the activated
carbonyl carbon.

o Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups,
forming a good leaving group (water).

o Elimination: The water molecule is eliminated, and the carbonyl group is reformed by the
deprotonation of the remaining hydroxyl group.
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Caption: Workflow for the synthesis of Methyl 3-chloro-2-nitrobenzoate.

A patent describing the synthesis of a related compound, methyl 2-fluoro-3-aminobenzoate,
details a similar esterification step where 2,6-dichloro-3-nitrobenzoic acid is dissolved in
methanol with concentrated sulfuric acid and refluxed for several hours.[10] This supports the
viability of the proposed protocol.

Applications in Drug Development and Chemical
Synthesis

Methyl 3-chloro-2-nitrobenzoate is a valuable intermediate due to its strategically placed
functional groups, which serve as handles for further molecular elaboration. While specific
drugs derived directly from this starting material are not detailed in the search results, its
structural motifs are common in pharmacologically active molecules. Related compounds are
critical in synthesizing major drugs like the anticancer agent Lenalidomide and the vasopressin
receptor antagonist Tolvaptan.[11][12]

The utility of this molecule stems from the distinct reactivity of its chloro and nitro substituents:
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e Reduction of the Nitro Group: The nitro group can be readily reduced to an amine (-NH2)
using various reagents (e.g., H2/Pd-C, SnClz). This transformation is fundamental in
pharmaceutical synthesis, as the resulting aniline derivative can be used in amide bond
formations, diazotizations, or as a building block for heterocyclic rings.

» Nucleophilic Aromatic Substitution (SnAr): The electron-withdrawing effect of the adjacent
nitro group activates the chloro substituent towards nucleophilic aromatic substitution. This
allows for the introduction of various nucleophiles (e.g., amines, alkoxides), enabling the
construction of diverse molecular scaffolds.

e Cross-Coupling Reactions: The chloro group can participate in palladium-catalyzed cross-
coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the formation of carbon-
carbon or carbon-nitrogen bonds, which are essential for building molecular complexity.

Methyl 3-chloro-2-nitrobenzoate

Nitro Group Reduction Nucleophilic Aromatic Cross-Coupling
(e.g., H2, Pd/C) Substitution (SnAr) (e.g., Suzuki)

Methyl 3-chloro-2-aminobenzoate Substituted Benzoate Biaryl or Arylamine
(Nu replaces ClI) Derivative

Click to download full resolution via product page
Caption: Key synthetic transformations of Methyl 3-chloro-2-nitrobenzoate.

The combination of these reactive sites makes Methyl 3-chloro-2-nitrobenzoate a powerful
intermediate for generating libraries of compounds for drug discovery and for the synthesis of
agrochemicals and dyes.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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